Cas no 323576-82-5 (Methanone,(3-methyl-1H-pyrrol-1-yl)phenyl-)

• Product Name: Methanone,(3-methyl-1H-pyrrol-1-yl)phenyl-
• CAS No: 323576-82-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 301444
• Update Time: 2024-01-27

Methanone,(3-methyl-1H-pyrrol-1-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3-methyl-1H-pyrrol-1-yl)phenyl-
• 1H-Pyrrole,1-benzoyl-3-methyl- (9CI)
• 1H-Pyrrole, 1-benzoyl-3-methyl- (9CI)
• Methanone, (3-methyl-1H-pyrrol-1-yl)phenyl-

• Inchi： 1S/C12H11NO/c1-10-7-8-13(9-10)12(14)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： OEADIMFUJSJNEP-UHFFFAOYSA-N
• SMILES： C(N1C=CC(C)=C1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 185.08413

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 236.2±23.0 °C(Predicted)
• PSA: 22
• pka: -5.41±0.70(Predicted)